1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperidine

• IUPAC Name: 1-(4-bromo-2-fluorophenyl)sulfonyl-4-methylpiperidine
• InChI: InChI=1S/C12H15BrFNO2S/c1-9-4-6-15(7-5-9)18(16,17)12-3-2-10(13)8-11(12)14/h2-3,8-9H,4-7H2,1H3
• InChI Key: UGABWPDHLPCAPB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=C(C=C(C=C2)Br)F
• Molecular Formula: C12H15BrFNO2S
• Molecular Weight: 336.22 g/mol
• CAS No.: 1331186-01-6

Description

1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperidine is a useful research compound. Its molecular formula is C12H15BrFNO2S and its molecular weight is 336.22g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Pathways and Molecular Structure : Research has delved into synthesizing and structurally elucidating derivatives of 1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperidine. For instance, compounds with related structures have been synthesized to explore their chemical and physical properties. The synthesis involves multiple steps, including reactions with different aralkyl/aryl carboxylic acids, leading to the formation of heterocyclic compounds, such as 1,3,4-oxadiazole derivatives, which exhibit valuable biological activities (Aziz‐ur‐Rehman et al., 2017).

• Biological Evaluation : The synthesized compounds are evaluated for their biological activities, including antibacterial properties. The structural analysis through spectral data (IR, 1H-NMR, and EI-MS) supports the identification and potential applications of these compounds in medicinal chemistry (Aziz‐ur‐Rehman et al., 2017).

Biological Applications

• Antibacterial Evaluation : Some derivatives have been screened for their antibacterial activity and found to exhibit valuable results against specific bacterial strains. This indicates the potential of these compounds in developing new antibacterial agents (Aziz‐ur‐Rehman et al., 2017).

• Antimicrobial Activity Enhancement : The compound's derivatives, when functionalized with specific groups, have shown improved antimicrobial activity against Gram-positive bacteria, suggesting the role of structural modifications in enhancing biological efficacy (Jing Leng et al., 2020).

Chemical Properties and Reactions

• Chemical Reactivity and Transformations : The research has also focused on the chemical properties and reactivity of derivatives, exploring how these compounds participate in various chemical reactions, including nucleophilic substitutions and their implications for further chemical synthesis and applications (Gabrijela Ambrožič et al., 1998).

Advanced Materials

• Polymer and Material Science : Derivatives of this compound have been investigated for their application in polymer and material science, such as in the development of novel polymer electrolyte membranes for high-temperature fuel cells, showcasing the compound's versatility beyond biological activities (E. K. Pefkianakis et al., 2005).